4-hydroxy-3-methoxy-N'-quinazolin-4-ylbenzohydrazide

• Molecular Formula: C16H14N4O3
• Molecular Weight: 310.31 g/mol
• IUPAC Name: 4-hydroxy-3-methoxy-N//'-quinazolin-4-ylbenzohydrazide
• InChI: InChI=1S/C16H14N4O3/c1-23-14-8-10(6-7-13(14)21)16(22)20-19-15-11-4-2-3-5-12(11)17-9-18-15/h2-9,21H,1H3,(H,20,22)(H,17,18,19)
• InChI Key: RUNBJQYCIALXNS-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C(=O)NNC2=NC=NC3=CC=CC=C32)O

Description

4-hydroxy-3-methoxy-N'-quinazolin-4-ylbenzohydrazide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in the field of medicine. This compound is a member of the quinazoline family and has been found to possess a range of interesting properties that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 4-hydroxy-3-methoxy-N'-quinazolin-4-ylbenzohydrazide is not fully understood. However, it has been proposed that this compound may exert its effects through the inhibition of certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and physiological effects:
Studies have shown that 4-hydroxy-3-methoxy-N'-quinazolin-4-ylbenzohydrazide can have a range of biochemical and physiological effects. For example, this compound has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and exhibit antimicrobial activity against a range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-hydroxy-3-methoxy-N'-quinazolin-4-ylbenzohydrazide in lab experiments is its relatively low toxicity. This compound has been found to be well-tolerated in animal studies, making it a promising candidate for further study in humans. However, one of the limitations of using this compound in lab experiments is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 4-hydroxy-3-methoxy-N'-quinazolin-4-ylbenzohydrazide. Some possible areas of study include the development of new cancer treatments based on this compound, the exploration of its potential as an anti-inflammatory agent, and the investigation of its antimicrobial properties against a wider range of pathogens. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and to better understand its potential applications in medicine.

Synthesis Methods

The synthesis of 4-hydroxy-3-methoxy-N'-quinazolin-4-ylbenzohydrazide can be achieved through a number of different methods, including the condensation of 4-hydroxy-3-methoxybenzohydrazide with 2-chloro-3-formylquinazoline. This reaction is typically carried out in the presence of a suitable catalyst, such as triethylamine, and under reflux conditions.

Scientific Research Applications

The potential applications of 4-hydroxy-3-methoxy-N'-quinazolin-4-ylbenzohydrazide in scientific research are numerous. This compound has been found to exhibit a range of interesting properties, including anti-cancer, anti-inflammatory, and anti-microbial effects. As such, it has been the subject of extensive study in the fields of oncology, immunology, and microbiology.